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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of SNAP 94847, a potent
and selective melanin-concentrating hormone receptor 1 (MCHR1) antagonist, in various
solvents. This document also includes protocols for the preparation of stock and working
solutions to aid in experimental design and execution.

Introduction

SNAP 94847 is a valuable research tool for investigating the physiological roles of the MCH
system, which is implicated in the regulation of energy balance, mood, and motivation.[1][2] As
a selective MCHR1 antagonist, SNAP 94847 has demonstrated anxiolytic-like and
antidepressant-like activities in preclinical models.[3][4] It has been shown to decrease food-
reinforced operant responding and is orally active.[1][5] Understanding its solubility and proper
handling is crucial for accurate and reproducible experimental results.

Solubility of SNAP 94847
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The solubility of SNAP 94847 can vary slightly between its free base and hydrochloride salt

forms, as well as between different suppliers and batches.[6][7] The hydrochloride salt

generally offers enhanced water solubility and stability.[7] The following table summarizes the

reported solubility of SNAP 94847 in common laboratory solvents.

Concentration Concentration

Solvent Form Source(s)
(mg/mL) (mM)
Tocris
DMSO Hydrochloride 51.5 100 o
Bioscience[1]
Cayman
Free Base 25 ~52.2 )
Chemical[2][8]
N Sigma-Aldrich[3]
Not Specified 20 ~41.8
[9]
Tocris
Ethanol Hydrochloride 51.5 100 o
Bioscience[1]
Cayman
Free Base 10 ~20.9 )
Chemical[2][8]
Cayman
DMF Free Base Insoluble Insoluble )
Chemical[2]
Cayman
PBS (pH 7.2) Free Base Insoluble Insoluble ]
Chemical[2]

Note: The molecular weight of SNAP 94847 (free base) is approximately 478.6 g/mol , and the

hydrochloride salt is approximately 515.03 g/mol .[1][8] These values are used for the

approximate molar concentration calculations. Always refer to the batch-specific molecular

weight provided on the certificate of analysis.[1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SNAP 94847

hydrochloride.
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Materials:

e SNAP 94847 hydrochloride (MW: 515.03 g/mol , refer to batch-specific value)
o Dimethyl sulfoxide (DMSO), anhydrous

 Sterile microcentrifuge tubes or vials

o Calibrated pipettes

» Vortex mixer

e Optional: Sonicator

Procedure:

e Weighing the Compound: Accurately weigh the desired amount of SNAP 94847
hydrochloride. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.15 mg
of the compound.

o Solvent Addition: Add the appropriate volume of DMSO to the vial containing the SNAP
94847 hydrochloride. For a 10 mM solution with 5.15 mg of compound, add 1 mL of DMSO.

» Dissolution: Tightly cap the vial and vortex thoroughly to dissolve the compound. Gentle
warming (e.g., in a 37°C water bath) and sonication can be used to facilitate dissolution if
necessary.[6] Visually inspect the solution to ensure it is clear and free of particulates.[3]

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store the stock solution at -20°C for long-term storage (months to years) or at 0-4°C
for short-term storage (days to weeks).[6] When stored properly, the compound is stable for
at least four years as a solid.[8]

Preparation of Working Solutions

For cell-based assays or in vivo studies, the DMSO stock solution is typically diluted into an
agueous buffer or cell culture medium. It is important to note that SNAP 94847 has poor
aqueous solubility.[2] Therefore, the final concentration of DMSO in the working solution should
be kept as low as possible to avoid solvent-induced artifacts and precipitation of the compound.
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A final DMSO concentration of less than 0.1% is generally recommended for most cell culture
experiments.

Signaling Pathway of SNAP 94847

SNAP 94847 acts as a competitive antagonist at the MCHR1, a G protein-coupled receptor
(GPCR). By blocking the binding of the endogenous ligand, melanin-concentrating hormone
(MCH), SNAP 94847 inhibits the downstream signaling cascades initiated by MCH. This
antagonism has been linked to an increased sensitivity of postsynaptic dopamine D2/D3
receptors, which may contribute to its antidepressant-like effects.[10][11] Furthermore, MCHR1
antagonism can block MCH-evoked release of adrenocorticotropic hormone (ACTH).[12]

Presynaptic Neuron Postsynaptic Neuron
Activates Initiates Influences Sensitivity .
MCH G Protein Signaling i g Dopamine D2/D3 Receptor Modulation of
_/ Reward & Motivation
T Blocks Regulates =@

Click to download full resolution via product page

Caption: SNAP 94847 blocks MCH binding to MCHR1, impacting downstream signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [SNAP 94847: Comprehensive Application Notes and
Protocols for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681886/docs#snap-94847-comprehensive-
application-notes-and-protocols-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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